Cas no 2229215-26-1 (tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate
• CAS No: 2229215-26-1
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• CID: 5922345
• PubChem ID: 165607316
• Update Time: 2025-10-31

tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate
• 2229215-26-1
• EN300-1888573

• Inchi： 1S/C12H22FNO3/c1-12(2,3)17-11(16)14-7-5-4-6-9(14)10(15)8-13/h9-10,15H,4-8H2,1-3H3
• InChI Key： CDNFSJRQJMWQFO-UHFFFAOYSA-N
• SMILES： FCC(C1CCCCN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 247.15837173g/mol
• Monoisotopic Mass: 247.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2229215-26-1)

The compound tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2229215-26-1) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a tert-butyl carbamate group, a hydroxyethyl side chain, and a fluoro substituent, making it a versatile intermediate for drug discovery and development. Its unique structural attributes contribute to its potential applications in medicinal chemistry, particularly in the design of bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring fluorinated analogs to improve drug efficacy, a trend reflected in the growing number of publications and patents. The presence of the fluoro group in this compound is particularly noteworthy, as fluorine incorporation often enhances binding affinity and pharmacokinetic properties, a topic frequently searched in AI-driven drug design and computational chemistry forums.

The synthesis of tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection, hydroxylation, and fluorination. These processes are critical for achieving high purity and yield, which are essential for its use in pharmaceutical applications. The compound’s tert-butyloxycarbonyl (Boc) group serves as a protective moiety, enabling further functionalization of the piperidine ring, a strategy widely discussed in peptide synthesis and small molecule optimization.

One of the most searched questions regarding this compound is its role in central nervous system (CNS) drug development. The piperidine scaffold is a common motif in CNS-active drugs, and the addition of a hydroxyethyl and fluoro group may influence blood-brain barrier permeability. This aligns with current industry trends focusing on neurotherapeutics and precision medicine, where tailored molecular modifications are key to addressing unmet medical needs.

From a regulatory perspective, tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate is not classified as a hazardous material, but proper handling protocols are recommended due to its synthetic intermediates. Environmental and safety considerations are increasingly prioritized in chemical research, as seen in searches for green chemistry alternatives and sustainable synthesis methods. This compound’s potential for scalable and eco-friendly production remains an area of active investigation.

In summary, tert-butyl 2-(2-fluoro-1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2229215-26-1) represents a promising building block in modern drug discovery. Its structural features align with contemporary research themes such as fluorine medicinal chemistry, CNS-targeted therapies, and sustainable synthesis. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing pharmaceutical innovation.